4-(1,3-Dithiolan-2-yl)phenyl cyclohexanecarboxylate

• IUPAC Name: [4-(1,3-dithiolan-2-yl)phenyl] cyclohexanecarboxylate
• InChI: InChI=1S/C16H20O2S2/c17-15(12-4-2-1-3-5-12)18-14-8-6-13(7-9-14)16-19-10-11-20-16/h6-9,12,16H,1-5,10-11H2
• InChI Key: PWZWILAULIEQKG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)OC2=CC=C(C=C2)C3SCCS3
• Molecular Formula: C16H20O2S2
• Molecular Weight: 308.5 g/mol

Description

4-(1,3-Dithiolan-2-yl)phenyl cyclohexanecarboxylate (4-DTPC) is an organic compound that has been studied for its potential applications in the field of scientific research. It is a cyclic molecule composed of a dithiolane moiety and a phenyl ring linked to a cyclohexane carboxylic acid. 4-DTPC is a promising compound due to its unique structure and its ability to form stable complexes with various metals and organic molecules.

Scientific Research Applications

Battery Technology

4-(1,3-Dithiolan-2-yl)phenyl cyclohexanecarboxylate and similar compounds have been studied for their potential in battery technology. Novel sulfide polymers, including compounds with the dithiolane group, have been tested as cathode materials in rechargeable lithium batteries. These materials showed significant promise due to their specific capacity and retention over multiple cycles, indicating that the dithiolane group could be a crucial component for cathode active materials in lithium secondary batteries (Zhang et al., 2007).

Chemistry and Synthesis

The compound's derivatives have applications in chemistry, particularly in reactions forming cyclic compounds and novel heterocycles. For instance, it's involved in reactions with CH2N2 leading to sterically crowded 1,3-dithiolanes and twelve-membered dithia-diselena heterocycles (Mlostoń et al., 2015). Additionally, transformations into isoquinoline-1-thiones and quinolin-4-ones under certain conditions have been reported, where the 1,3-dithiolane ring undergoes degradation or remains intact depending on the reaction environment (Alajarín et al., 2019).

Photochemical Applications

In the realm of photochemistry, derivatives of this compound have been explored. For instance, photochemical reactions of related compounds with olefins have resulted in the production of 2-thiobenzoylmethylene-1,3-dithiolanes (Okazaki et al., 1972).

Biological Studies

Its derivatives have been evaluated for their biological activities. For example, compounds synthesized from 5,5-dimethylcyclohexane-1,3-dione showed significant antibacterial activities against certain Gram-positive bacteria (Dabholkar & Ansari, 2008).

Material Science

In material science, the compound and its derivatives have shown potential. For example, the synthesis, characterization, and thermal degradation of poly[(2-phenyl-1,3-dioxolane-4-yl)methyl methacrylate] revealed insights into the degradation mechanisms and products, indicating potential applications in various material science fields (Coskun et al., 1998).